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Compound of Interest

Compound Name: CIM0216

Cat. No.: B606692 Get Quote

Essential Safety and Handling Guide for
CIM0216
This guide provides immediate and essential safety, operational, and disposal information for

the handling of CIM0216 in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe and effective use of this compound.

Chemical and Physical Properties of CIM0216

Property Value

Molecular Weight 347.41 g/mol

Formula C₂₁H₂₁N₃O₂

Appearance White to light yellow solid

Solubility Soluble in DMSO

Storage Store at 2-8°C

Personal Protective Equipment (PPE)
While CIM0216 is not classified as a hazardous substance under Regulation (EC) No.

1907/2006 (REACH), adherence to standard laboratory safety protocols is essential to
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minimize exposure and ensure a safe working environment. The following PPE is

recommended when handling CIM0216 in both solid and solution forms.

PPE Category Item Rationale

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the compound.

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from potential

splashes of CIM0216 solutions

or accidental contact with the

powder.

Body Protection Laboratory coat
Protects skin and personal

clothing from accidental spills.

Operational Plan: Safe Handling of CIM0216
A systematic approach to handling CIM0216 will minimize risks and ensure the integrity of

experiments.

Preparation and Weighing (Solid Form)
Location: Conduct all weighing and initial preparation of CIM0216 powder in a well-ventilated

area. A chemical fume hood is recommended to prevent inhalation of fine particulates.

Procedure:

Ensure the weighing area is clean and free of contaminants.

Wear all required PPE (lab coat, gloves, safety glasses).

Carefully weigh the desired amount of CIM0216 powder.

Clean any spills immediately with a damp cloth or paper towel.

Solution Preparation
Solvent: CIM0216 is soluble in DMSO.
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Procedure:

In a fume hood, add the appropriate volume of DMSO to the weighed CIM0216 powder.

Mix gently until the solid is completely dissolved.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Use in Experiments
Handling: When using CIM0216 solutions, always wear appropriate PPE.

Aerosol Prevention: Avoid creating aerosols. Use appropriate pipetting techniques and avoid

vigorous mixing that could lead to splashing.

Disposal Plan
Proper disposal of CIM0216 and associated waste is crucial for environmental safety and

regulatory compliance.
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Waste Type Disposal Procedure

Unused Solid CIM0216

Dispose of as non-hazardous chemical waste

according to your institution's guidelines. It may

be permissible to dispose of in the regular trash,

but always confirm with your institution's

Environmental Health and Safety (EHS)

department.

CIM0216 Solutions (e.g., in DMSO)

Small quantities of dilute solutions may be

eligible for drain disposal with copious amounts

of water, but this is highly dependent on local

regulations and the solvent used. Consult your

institution's EHS for specific guidance. For

larger quantities or concentrated solutions,

dispose of as chemical waste.

Contaminated Materials (Gloves, Pipette Tips,

etc.)

Dispose of in the appropriate laboratory waste

container. Generally, these can be placed in the

regular solid waste stream unless contaminated

with a hazardous substance.

Empty Containers

Rinse the container with a suitable solvent (e.g.,

DMSO followed by ethanol or water). Allow the

container to air dry in a fume hood. Deface the

label and dispose of the container with regular

laboratory glass or plastic waste.

Experimental Protocol: Stimulation of Cells with
CIM0216
The following is a detailed methodology for a key experiment involving CIM0216, adapted from

a study on its effects on gene transcription.[1]

Objective: To activate AP-1 regulated gene transcription in HEK293 cells expressing TRPM3

channels using CIM0216.

Methodology:
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Cell Culture: Culture HEK293 cells with tetracycline-inducible TRPM3 expression in

appropriate media.

Serum Starvation: 24 hours prior to stimulation, serum-starve the cells in media containing

0.05% serum and 1 µg/ml tetracycline.

Cell Stimulation:

Prepare a stock solution of CIM0216 in DMSO.

Dilute the CIM0216 stock solution in serum-free media to final concentrations ranging from

0.5 µM to 20 µM.

Replace the serum-starvation media with the CIM0216-containing media.

As a positive control, pregnenolone sulfate (PregS) can be used at a concentration of 20

µM.

Incubate the cells for 24 hours.

Luciferase Assay:

Prepare cell extracts according to the luciferase assay kit manufacturer's instructions.

Measure luciferase activity to determine the level of AP-1 activation.

Normalize luciferase activity to the total protein concentration of each sample.

Visualizations
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Caption: Safe handling workflow for CIM0216.
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Caption: Experimental workflow for cell stimulation with CIM0216.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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